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Compound of Interest

Compound Name: SBC-115076

Cat. No.: B610722 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
SBC-115076 is a potent, small-molecule antagonist of Proprotein Convertase Subtilisin/Kexin

type 9 (PCSK9).[1][2][3] PCSK9 is a key regulator of cholesterol homeostasis, primarily by

promoting the degradation of the Low-Density Lipoprotein Receptor (LDLR).[4][5] By inhibiting

the interaction between PCSK9 and LDLR, SBC-115076 increases the number of LDLRs on

the cell surface, leading to enhanced clearance of LDL-cholesterol from circulation.[5] This

mechanism makes SBC-115076 a valuable tool for research in hypercholesterolemia,

atherosclerosis, and other cardiovascular diseases.[4]

These application notes provide detailed protocols for the preparation, storage, and use of

SBC-115076 stock solutions using Dimethyl Sulfoxide (DMSO) as the solvent.

Physicochemical and Solubility Data
Proper preparation of SBC-115076 solutions begins with an understanding of its physical and

chemical properties.

Table 1: Physicochemical Properties of SBC-115076
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Property Value Reference(s)

Molecular Weight 527.61 g/mol [2][3][4][6]

Molecular Formula C₃₁H₃₃N₃O₅ [3][5][6][7]

CAS Number 489415-96-5 [2][3][6]

Appearance White to off-white solid powder [5]

Purity ≥98% [6][7]

| Storage (Powder) | -20°C for ≥3 years |[2][3][7] |

SBC-115076 is soluble in organic solvents like DMSO but is sparingly soluble in aqueous

buffers and insoluble in water and ethanol.[1][4][7] The reported solubility in DMSO varies

across different suppliers, which may be due to slight batch-to-batch variations or differences in

the purity and handling of the DMSO used.[8] It is crucial to use fresh, anhydrous (moisture-

free) DMSO, as absorbed moisture can significantly reduce the solubility of the compound.[1]

[3]

Table 2: Reported Solubility of SBC-115076 in DMSO

Supplier/Source Reported Solubility Molar Equivalent Notes

Selleck Chemicals 33 mg/mL 62.54 mM Use fresh DMSO.[1]

Selleck Chemicals 50 mg/mL 94.76 mM

Requires warming

(50°C) and

ultrasonication.[1]

MedchemExpress ≥100 mg/mL ≥189.53 mM

Hygroscopic DMSO

significantly impacts

solubility.[3][9]

APExBIO ≥52.8 mg/mL ≥100.07 mM

AbMole BioScience 32 mg/mL 60.65 mM At 25°C.[2]

Cayman Chemical 5 mg/mL 9.48 mM [6][7]
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| ProbeChem | 10 mM | 5.28 mg/mL |[10] |

Protocol for Preparing a 10 mM Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution, a common starting

concentration for in vitro experiments.

Materials:

SBC-115076 powder (crystalline solid)

Anhydrous, sterile DMSO

Sterile microcentrifuge tubes or cryogenic vials

Calibrated analytical balance

Vortex mixer

Water bath or sonicator (optional, for higher concentrations)

Procedure:

Safety First: Handle SBC-115076 in a well-ventilated area, wearing appropriate personal

protective equipment (PPE), including gloves, a lab coat, and safety glasses. This compound

should be considered hazardous until further information is available.[7]

Calculation: To prepare a 10 mM stock solution, calculate the required mass of SBC-115076.

Molecular Weight (MW) = 527.61 g/mol

Mass (mg) = Desired Volume (mL) × 10 mM × (527.61 / 1000)

Example for 1 mL: 1 mL × 10 mM × 0.52761 = 5.276 mg

Weighing: Carefully weigh out the calculated mass of SBC-115076 powder and place it into

a sterile vial.
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Dissolution: Add the calculated volume of anhydrous DMSO to the vial. For the example

above, add 1 mL of DMSO.

Mixing: Cap the vial tightly and vortex thoroughly until the powder is completely dissolved. If

aiming for higher concentrations as listed in Table 2, gentle warming in a water bath (up to

50°C) or brief sonication may be required to facilitate dissolution.[1] Visually inspect the

solution against a light source to ensure no particulates are present.

Storage: Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in

sterile cryogenic vials to avoid repeated freeze-thaw cycles.[11]

Storage and Stability of Stock Solutions
Proper storage is critical to maintaining the activity of the compound.

Table 3: Recommended Storage Conditions

Format
Storage
Temperature

Duration Notes

Solid Powder -20°C ≥3-4 years
Store in a dry, dark
place.[3][6][7]

DMSO Stock Solution -80°C 6 months to 2 years
Preferred for long-

term storage.[2][3][11]

| DMSO Stock Solution| -20°C | 1 month | Suitable for short-term storage.[2][3][11] |

Note: Avoid repeated freeze-thaw cycles. Aqueous solutions are not recommended for storage

beyond one day.[7]

Mechanism of Action and Signaling Pathway
SBC-115076 functions by directly antagonizing circulating PCSK9.[1] In a normal physiological

state, PCSK9 binds to the epidermal growth factor-like repeat A (EGF-A) domain of the LDLR

on the surface of hepatocytes. This binding targets the LDLR-PCSK9 complex for degradation

within lysosomes, thereby reducing the number of available receptors to clear LDL-cholesterol

from the blood. SBC-115076 binds to PCSK9, preventing it from interacting with the LDLR.[5]
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This action allows the LDLR to escape degradation, recycle back to the cell surface, and

continue removing LDL-cholesterol, ultimately lowering plasma cholesterol levels.[5]

Caption: Mechanism of SBC-115076 action on the PCSK9-LDLR pathway.

Application Protocols
Protocol 5.1: In Vitro Treatment of Cultured Cells
This protocol provides a general workflow for treating adherent cells, such as HepG2 human

liver cells, with SBC-115076 to study its effects on LDLR levels or LDL uptake.[1][8]

Methodology:

Cell Seeding: Plate cells (e.g., HepG2) in an appropriate culture vessel and allow them to

adhere and reach the desired confluency (typically 70-80%).

Prepare Working Solution: Thaw a single-use aliquot of the 10 mM SBC-115076 DMSO

stock solution. Perform a serial dilution in pre-warmed, serum-free or complete cell culture

medium to achieve the desired final concentrations (e.g., 0.5, 1.5, 5.0, or 20 µM).[8][12]

Important: The final concentration of DMSO in the culture medium should be kept low,

typically below 0.5%, to avoid solvent-induced cytotoxicity.[11] Always include a vehicle

control (medium with the same final concentration of DMSO) in your experimental design.

Cell Treatment: Remove the old medium from the cells and replace it with the medium

containing the various concentrations of SBC-115076 or the vehicle control.

Incubation: Incubate the cells for the desired period, typically 24 hours, under standard

culture conditions (e.g., 37°C, 5% CO₂).[1][8]

Downstream Analysis: Following incubation, harvest the cells. Cell lysates can be used for

Western blot analysis to quantify LDLR protein levels, or functional assays like fluorescently

labeled LDL uptake can be performed.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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